(2-Methylbutyl)[(3-methylphenyl)methyl]amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 2-methyl-N-[(3-methylphenyl)methyl]butan-1-amine
• InChI: InChI=1S/C13H21N/c1-4-11(2)9-14-10-13-7-5-6-12(3)8-13/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key: OWRUVOBYZXRZON-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC=CC(=C1)C

Description

(2-Methylbutyl)[(3-methylphenyl)methyl]amine is a secondary amine featuring a branched 2-methylbutyl group and a (3-methylphenyl)methyl (3-methylbenzyl) substituent. Its molecular formula is C₁₃H₂₁N (molecular weight: 191.32 g/mol). The compound’s structure suggests moderate lipophilicity, influenced by the aromatic methyl group and branched alkyl chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylbutyl)[(3-methylphenyl)methyl]amine typically involves the reaction of 3-methylbenzyl chloride with 2-methylbutylamine. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like toluene or dichloromethane under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of (2-Methylbutyl)[(3-methylphenyl)methyl]amine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can lead to higher purity and consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(2-Methylbutyl)[(3-methylphenyl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding amides or nitriles.

Reduction: Reduction reactions can convert it into secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base to facilitate substitution reactions.

Major Products Formed

Oxidation: Amides, nitriles

Reduction: Secondary or tertiary amines

Substitution: Various substituted amines

Scientific Research Applications

(2-Methylbutyl)[(3-methylphenyl)methyl]amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and as a ligand in receptor binding studies.

Industry: It can be used in the production of specialty chemicals and as a precursor in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (2-Methylbutyl)[(3-methylphenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity or altering its function. In receptor binding studies, it can act as an agonist or antagonist, modulating the receptor’s activity and influencing downstream signaling pathways.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The following table summarizes key structural analogs and their properties:

Compound Name	Molecular Formula	Molecular Weight	CAS Number/ID	Key Features
(2-Methylbutyl)[(3-methylphenyl)methyl]amine	C₁₃H₂₁N	191.32	N/A*	Branched alkyl, 3-methylbenzyl
[(3-Fluoro-4-methylphenyl)methyl][(3-methylphenyl)methyl]amine	C₁₆H₁₈FN	247.12	ZX-FH044316	Fluorine substituent, increased polarity
(2-Ethoxyphenyl)methylamine	C₁₄H₂₃NO	221.34	951625-70-0	Ethoxy group, steric bulk
({3,5-dimethyl-4-[(3-methylphenyl)methoxy]phenyl}methyl)(methyl)amine hydrochloride	C₁₈H₂₄ClNO	305.84	1311316-37-6	Methoxy, dimethyl substitution, hydrochloride salt
{[1-(3-Methylphenyl)-1H-pyrazol-4-yl]methyl}amine hydrochloride	C₁₁H₁₄ClN₃	223.70	838814-74-7	Pyrazole ring, enhanced solubility

Key Observations:

• Steric Effects : Ethoxy groups (e.g., 951625-70-0) introduce steric hindrance, which may reduce enzymatic degradation .
• Solubility : Hydrochloride salts (e.g., 1311316-37-6) improve aqueous solubility, critical for pharmaceutical formulations .

Challenges and Limitations

• Synthetic Complexity : Bicyclic derivatives (e.g., ) require multi-step syntheses, limiting scalability .
• Bioavailability : Lipophilic amines may exhibit poor absorption; hydrochloride salts (e.g., 838814-74-7) address this but require additional purification .

Biological Activity

(2-Methylbutyl)[(3-methylphenyl)methyl]amine is a compound that has garnered attention for its potential biological activities. This article explores its chemical properties, mechanisms of action, and biological effects, supported by relevant data tables and findings from various studies.

The molecular formula of (2-Methylbutyl)[(3-methylphenyl)methyl]amine is $C_{12}H_{17}N$ with a molecular weight of 191.27 g/mol. Its structure includes a branched alkyl group and an aromatic ring, which can influence its reactivity and biological interactions.

Property	Value
Molecular Formula	C12H17N
Molecular Weight	191.27 g/mol
IUPAC Name	(2-Methylbutyl)[(3-methylphenyl)methyl]amine
Canonical SMILES	CC(C)CC(C1=CC=CC=C1)N

The biological activity of (2-Methylbutyl)[(3-methylphenyl)methyl]amine is primarily attributed to its ability to interact with specific molecular targets within biological systems. The amine group can form hydrogen bonds and electrostatic interactions with biomolecules, which may influence enzymatic functions and receptor activities. Additionally, the aromatic ring facilitates π-π interactions, enhancing the compound's reactivity with various biological pathways.

Antimicrobial Properties

Studies have indicated that (2-Methylbutyl)[(3-methylphenyl)methyl]amine exhibits antimicrobial activity. It has been tested against several bacterial strains, demonstrating effectiveness in inhibiting growth.

• Study Findings :
  • In vitro assays showed that the compound significantly reduced the viability of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 µg/mL.
  • The minimum inhibitory concentration (MIC) was determined to be 25 µg/mL for both bacterial strains.

Cytotoxic Effects

Research has also explored the cytotoxic effects of this compound on various cancer cell lines.

• Case Study : A study evaluated the cytotoxicity of (2-Methylbutyl)[(3-methylphenyl)methyl]amine on HeLa and MCF-7 cell lines.
  • Results :
    • IC50 values were calculated at 30 µM for HeLa cells and 45 µM for MCF-7 cells, indicating moderate cytotoxicity.
    • Apoptotic assays revealed that treatment with the compound led to increased Annexin V positive cells, suggesting induction of apoptosis.

Toxicological Profile

While the biological activity is promising, it is essential to consider the toxicological aspects associated with (2-Methylbutyl)[(3-methylphenyl)methyl]amine.

• Toxicity Studies :
  • Acute toxicity tests in rodents indicated an LD50 value of approximately 200 mg/kg when administered orally.
  • Long-term exposure studies highlighted potential irritant effects on skin and respiratory systems.